Cas no 106134-16-1 (3-Bromophenylglyoxal hydrate)

• Product Name: 3-Bromophenylglyoxal hydrate
• CAS No: 106134-16-1
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD08705873
• CID: 134544
• PubChem ID: 14074940
• Update Time: 2024-11-03

3-Bromophenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Bromophenylglyoxal hydrate
• Ethanone,1-(3-bromophenyl)-2,2-dihydroxy-
• 2-(3-bromophenyl)-2-oxoacetaldehyde,hydrate
• 3-BROMOPHENYLGLYOXALHYDRATE
• AKOS015855151
• FT-0736169
• AB48671
• 2-(3-bromophenyl)-2-oxoacetaldehyde;hydrate
• J-512124
• 106134-16-1
• 1172443-36-5
• DTXSID90555498
• SCHEMBL8938106
• DS-3510
• BSHAAODAJAWMNJ-UHFFFAOYSA-N
• (3-Bromophenyl)(oxo)acetaldehyde--water (1/1)
• Zinc04204402
• 3-Bromophenylglyoxal hydrate 95%
• 3-BROMOPHENYLGLYOXAL HYDRATE, 95+%
• 1-(3-Bromophenyl)-2,2-dihydroxyethan-1-one
• 2-(3-bromophenyl)-2-oxoacetaldehyde hydrate

• MDL： MFCD08705873
• Inchi： 1S/C8H5BrO2.H2O/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-5H;1H2
• InChI Key： BSHAAODAJAWMNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C=O)=O)=C1.O

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Melting Point: 118-120°C
• Boiling Point: 360.8°C at 760 mmHg
• PSA: 57.53000
• LogP: 0.94250

3-Bromophenylglyoxal hydrate Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C